Cas no 24478-74-8 (2,4-Dichlorodibenzofuran)

• Product Name: 2,4-Dichlorodibenzofuran
• CAS No: 24478-74-8
• MF: C₁₂H₆Cl₂O
• MW: 237.081441402435
• CID: 266846
• PubChem ID: 527712
• Update Time: 2025-04-19

2,4-Dichlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran,2,4-dichloro-
• Q27284334
• N08E6IT7WT
• DTXSID001017147
• 2,4-Dichlorodibenzo[b,d]furan
• 24478-74-8
• AT33026
• Dibenzofuran, 2,4-dichloro
• PCDF 13
• 2,4,8-dichlorodibenzofuran
• 2,4-DICHLORODIBENZOFURAN
• NS00123140
• SCHEMBL20739897
• Dibenzofuran, 2,4-dichloro-
• LHTCKMYRNOGUOA-UHFFFAOYSA-N
• UNII-N08E6IT7WT
• 2,4-Dichlorodibenzofuran

• Inchi： 1S/C12H6Cl2O/c13-7-5-9-8-3-1-2-4-11(8)15-12(9)10(14)6-7/h1-6H
• InChI Key： LHTCKMYRNOGUOA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OC1C=CC=CC2=1)Cl

Computed Properties

• Exact Mass: 235.97957
• Monoisotopic Mass: 235.97957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1
• XLogP3: 5.5

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 355.2±22.0 °C at 760 mmHg
• Flash Point: 168.6±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,4-Dichlorodibenzofuran Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans